Ethyl 2-(2-chloroacetamido)-5-methyl-4-phenylthiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(2-chloroacetyl)amino]-5-methyl-4-phenylthiophene-3-carboxylate
• InChI: InChI=1S/C16H16ClNO3S/c1-3-21-16(20)14-13(11-7-5-4-6-8-11)10(2)22-15(14)18-12(19)9-17/h4-8H,3,9H2,1-2H3,(H,18,19)
• InChI Key: ALHWXAWJGCTFJV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C2=CC=CC=C2)C)NC(=O)CCl
• Molecular Formula: C16H16ClNO3S
• Molecular Weight: 337.8 g/mol
• CAS No.: 565179-42-2

Description

This compound is a derivative of ethyl 2-(2-chloroacetamido)-4-thiazoleacetate. It likely contains a thiazole ring, which is a type of heterocyclic compound that consists of a five-membered C3NS ring.

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds such as Ethyl 4-(2-chloroacetamido)benzoate can be synthesized starting from benzocaine. It undergoes heterocyclization in the presence of ammonium thiocyanate in refluxing ethanol.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques

  Ethyl 2-(2-chloroacetamido)-5-methyl-4-phenylthiophene-3-carboxylate is involved in various synthesis techniques. For example, it can be synthesized through the reaction of ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate and phenylhydrazine hydrochloride, and its structure can be confirmed by single-crystal X-ray diffraction studies (Achutha et al., 2017).

• Crystal Structure Analysis

  Detailed structural analysis through techniques like X-ray diffraction is crucial in understanding the molecular interactions and stability of such compounds. For instance, ethyl 5-acetamido-4-(4-chlorophenyl)-2-methyl-6-oxo-5,6-dihydro-4 H-pyran-3-carboxylate has been studied for its crystal structure, revealing important insights into molecular hydrogen bonds and overall stability (Xiao-lon, 2015).

Application in Heterocyclic Chemistry

• Heterocyclic Compound Synthesis

  This compound plays a role in the synthesis of various heterocyclic compounds. For instance, its derivatives are used in creating novel heterocyclic disperse dyes, which are significant in the textile industry for dyeing polyester fibers (Iyun et al., 2015).

• Biological Activity of Derivatives

  Derivatives of this compound show significant biological activities. For example, substituted 2-aminothiophenes, obtained from reactions involving this compound, exhibit antimicrobial, antifungal, and other bioactive properties (Prasad et al., 2017).

Photophysical Properties

• Photophysical Studies: Studies on the photophysical properties of derivatives are essential for understanding their applications in various fields like materials science. For example, derivatives obtained through photochemical reactions involving this compound have been analyzed for their absorption and fluorescence properties, which are crucial for applications in photo-oxidation processes (Amati et al., 2010).